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Compound of Interest

Compound Name: L755507

Cat. No.: B1674084 Get Quote

Essential Safety and Handling Guide for L755507
This document provides immediate safety, handling, and disposal information for L755507, a

potent and selective β3-adrenergic receptor partial agonist. The following procedural guidance

is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Physicochemical and Storage Data
For easy reference, the following table summarizes key quantitative data for L755507.

Property Value

Molecular Weight 584.73 g/mol

Appearance Solid Powder

Solubility Soluble in DMSO (up to 100 mM)

Purity ≥98%

Long-term Storage Store at -20°C for up to one year

Stock Solution Storage Store at 0 - 4°C for up to one month

Shipping Condition Shipped under ambient temperature
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Personal Protective Equipment (PPE) and Handling
While L755507 is shipped as a non-hazardous chemical, its toxicological properties are not

fully known.[1] Therefore, it is crucial to handle it with care, employing standard laboratory

safety practices to minimize exposure.

Recommended Personal Protective Equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.

Eye Protection: Safety glasses or goggles should be worn to protect against accidental

splashes or dust.

Lab Coat: A standard laboratory coat must be worn to protect personal clothing.

Respiratory Protection: If handling large quantities of the powder or if there is a risk of

aerosolization, a dust mask or respirator should be considered.

Experimental Protocol: Preparation of a Stock
Solution
The following protocol details the steps for preparing a stock solution of L755507 in a

laboratory setting.

Preparation: Before handling the compound, ensure you are wearing the appropriate PPE as

outlined above. All handling of the solid powder should be performed in a chemical fume

hood to minimize inhalation risk.

Weighing: Carefully weigh the desired amount of L755507 powder using an analytical

balance.

Dissolving: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the powder to

achieve the desired concentration. For example, to prepare a 10 mM stock solution, dissolve

5.85 mg of L755507 in 1 mL of DMSO.

Mixing: Gently vortex or sonicate the solution until the solid is completely dissolved.
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Storage: Store the stock solution in a tightly sealed vial at 0 - 4°C for short-term use (up to

one month) or at -20°C for long-term storage (up to one year).

Operational and Disposal Plan
A clear operational and disposal plan is critical for maintaining a safe laboratory environment.

Operational Workflow Disposal Plan

1. Don PPE
(Gloves, Eye Protection, Lab Coat)

2. Weigh L755507 Powder
(in fume hood)

3. Dissolve in DMSO

4. Mix until Dissolved

5. Store Stock Solution
(0-4°C or -20°C)

1. Collect Waste
(Unused solution, contaminated items)

2. Label as Chemical Waste

3. Dispose according to
Institutional & Local Regulations
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Handling and Disposal Workflow for L755507

Disposal:

Unused L755507 and any materials contaminated with the compound should be treated as

chemical waste. Dispose of this waste in accordance with your institution's and local
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government's regulations for chemical waste disposal. Do not dispose of it down the drain or in

the regular trash.

Signaling Pathway
L755507 is a partial agonist of the β3-adrenergic receptor.[2] Its mechanism of action involves

binding to this receptor, which in turn activates a downstream signaling cascade, leading to an

increase in intracellular cyclic AMP (cAMP). This pathway is particularly relevant in its

application for enhancing CRISPR-mediated homology-directed repair (HDR) efficiency.[2]
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Simplified Signaling Pathway of L755507

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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